Cas no 480418-83-5 (1H-Inden-1-one, 2,3-dihydro-4,7-dimethyl-6-nitro-)

• Product Name: 1H-Inden-1-one, 2,3-dihydro-4,7-dimethyl-6-nitro-
• CAS No: 480418-83-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 3999572
• PubChem ID: 121221648
• Update Time: 2025-10-29

1H-Inden-1-one, 2,3-dihydro-4,7-dimethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2,3-dihydro-4,7-dimethyl-6-nitro-
• 4,7-Dimethyl-6-nitro-indan-1-one
• 4,7-dimethyl-6-nitro-2,3-dihydro-1H-inden-1-one
• 480418-83-5

• Inchi： 1S/C11H11NO3/c1-6-5-9(12(14)15)7(2)11-8(6)3-4-10(11)13/h5H,3-4H2,1-2H3
• InChI Key： HBSZREPFFVGRLO-UHFFFAOYSA-N
• SMILES： CC1C(=CC(C)=C2CCC(=O)C=12)N(=O)=O

Computed Properties

• Exact Mass: 205.07389321Da
• Monoisotopic Mass: 205.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9Ų

Additional information on 1H-Inden-1-one, 2,3-dihydro-4,7-dimethyl-6-nitro-

Recent Advances in the Study of 1H-Inden-1-one, 2,3-dihydro-4,7-dimethyl-6-nitro- (CAS: 480418-83-5)

The compound 1H-Inden-1-one, 2,3-dihydro-4,7-dimethyl-6-nitro- (CAS: 480418-83-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This nitro-substituted indenone derivative exhibits unique structural and electronic properties, making it a promising candidate for various biomedical applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of inflammation and cancer.

One of the key advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. Researchers have employed novel catalytic systems and green chemistry approaches to achieve more efficient and sustainable production. These methodological improvements are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 1H-Inden-1-one, 2,3-dihydro-4,7-dimethyl-6-nitro- has demonstrated potent anti-inflammatory effects in vitro and in vivo. Mechanistic studies suggest that it modulates key signaling pathways, such as NF-κB and MAPK, which are central to inflammatory responses. These findings position the compound as a potential lead for developing new anti-inflammatory drugs.

Additionally, preliminary investigations into its anticancer properties have revealed promising results. The compound has shown selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. Researchers are currently exploring its mechanism of action, including its potential to induce apoptosis and inhibit angiogenesis. These studies are still in the early stages, but the initial data are encouraging.

Despite these advancements, challenges remain in the development of 1H-Inden-1-one, 2,3-dihydro-4,7-dimethyl-6-nitro- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles.

In conclusion, the recent research on 1H-Inden-1-one, 2,3-dihydro-4,7-dimethyl-6-nitro- (CAS: 480418-83-5) highlights its potential as a versatile molecule in drug discovery. Continued exploration of its pharmacological properties and optimization of its chemical structure could lead to the development of novel therapeutics for inflammation and cancer. The scientific community eagerly anticipates further studies to validate these findings and translate them into clinical applications.